Cas no 941961-91-7 (N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• CAS No: 941961-91-7
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 5455604
• PubChem ID: 8702408
• Update Time: 2025-06-23

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• F2962-0036
• VU0506253-1
• VU0506253-2
• SR-01000917346-1
• SR-01000917346
• 941961-91-7
• N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• AKOS024476759
• N-(4-(benzofuran-2-yl)thiazol-2-yl)-3,4-dimethoxybenzamide
• N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide

• Inchi： 1S/C20H16N2O4S/c1-24-16-8-7-13(10-18(16)25-2)19(23)22-20-21-14(11-27-20)17-9-12-5-3-4-6-15(12)26-17/h3-11H,1-2H3,(H,21,22,23)
• InChI Key： CHCZRILXMTZRAU-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC3C=CC=CC=3O2)N=C1NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Additional information on N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide

Professional Introduction to N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide (CAS No. 941961-91-7)

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941961-91-7, represents a unique molecular structure that combines elements of benzofuran, thiazole, and dimethoxybenzamide moieties. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The benzofuran moiety in N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide is known for its stability and ability to interact with biological targets in a manner that is both specific and potent. This feature has made it a valuable component in the design of molecules that aim to modulate biological pathways. The thiazole ring, on the other hand, is renowned for its presence in numerous bioactive compounds, including antibiotics and antifungal agents. Its sulfur-containing structure allows for versatile interactions with enzymes and receptors, making it an attractive scaffold for medicinal chemists.

The dimethoxybenzamide group adds another layer of complexity to the compound's pharmacophore. This moiety is often associated with enhanced solubility and bioavailability, which are critical factors in the development of orally active drugs. The combination of these three distinct structural elements makes N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify potential binding interactions between N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide and target proteins. These studies have revealed that the compound exhibits inhibitory activity against several enzymes implicated in inflammatory responses and cancer progression.

In vitro studies have demonstrated that N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide can modulate the activity of enzymes such as COX-2 and LOX, which are known to play a crucial role in the pathogenesis of chronic inflammatory diseases. The compound's ability to inhibit these enzymes suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary findings indicate that it may also possess anti-proliferative properties, making it a candidate for further exploration in oncology research.

The synthesis of N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide presents unique challenges due to the complexity of its molecular framework. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its core structure. These advances have not only facilitated the production of the compound but also provided insights into optimized synthetic routes that can be applied to other similar molecules.

The pharmacokinetic properties of N-4-(1-benzofuran-2-yli)-1,3-thiazol]-2-yi]-3,-dimethoxybezamide are another area of active investigation. Researchers are employing advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic pathways and interaction with biological systems. These studies aim to provide a comprehensive understanding of how the compound is processed within the body and how this information can be used to improve its therapeutic efficacy.

The potential applications of this compound extend beyond its anti-inflammatory and anti-cancer properties. Emerging research suggests that it may also have neuroprotective effects, making it relevant for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The benzofuran moiety has been shown to interact with neurotransmitter receptors, which could be leveraged to develop novel treatments for neurological disorders.

In conclusion, N-[4-(l-Benzofurancarboxamido)-l,-thiazolo]-[Z]-dimethoxybezamide (CAS No: 94196l-l-l) represents a fascinating molecule with multiple potential therapeutic applications. Its unique structural features combined with recent advancements in drug discovery technologies make it an exciting candidate for further research. As our understanding of its biological activities continues to grow, so too does the promise that this compound holds for addressing some of the most challenging diseases faced by humanity today.